Cas no 2339-19-7 (Butanamide,N-[3-(trifluoromethyl)phenyl]-)

Butanamide,N-[3-(trifluoromethyl)phenyl]- structure
2339-19-7 structure
Product Name:Butanamide,N-[3-(trifluoromethyl)phenyl]-
CAS No:2339-19-7
MF:C11H12F3NO
MW:231.214293479919
CID:288845
PubChem ID:251280
Update Time:2025-04-19

Butanamide,N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-[3-(trifluoromethyl)phenyl]-
    • butyric acid-(3-trifluoromethyl-anilide)
    • 1-butyryloxy-3-methyl-2-butene
    • 3-methyl-2-butenyl butanoate
    • AC1LB7OL
    • AC1Q6084
    • AG-K-94485
    • AR-1L1787
    • Butanoic acid, 3-methyl-2-butenyl ester
    • Butanoic acid, 3-methylbut-2-enyl ester
    • Buttersaeure-(3-methyl-but-2-enylester)
    • Buttersaeure-(3-trifluormethyl-anilid)
    • butyric acid-(3-methyl-but-2-enyl ester)
    • CTK5D5110
    • Prenyl butyrate
    • N-[3-(trifluoromethyl)phenyl]butanamide
    • NSC-71572
    • SCHEMBL9843030
    • DTXSID80946058
    • N-[3-(Trifluoromethyl)phenyl]butanimidic acid
    • AN-652/10824061
    • XHWKHSSEIHAIPC-UHFFFAOYSA-N
    • NSC71572
    • 2339-19-7
    • AKOS002944245
    • Inchi: 1S/C11H12F3NO/c1-2-4-10(16)15-9-6-3-5-8(7-9)11(12,13)14/h3,5-7H,2,4H2,1H3,(H,15,16)
    • InChI Key: XHWKHSSEIHAIPC-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)NC(CCC)=O)(F)F

Computed Properties

  • Exact Mass: 231.08716
  • Monoisotopic Mass: 231.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.223
  • Boiling Point: 320.4°Cat760mmHg
  • Flash Point: 147.6°C
  • Refractive Index: 1.491
  • PSA: 29.1
  • LogP: 3.51700
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